Cas no 1785130-05-3 ([3-Chloro-2-(difluoromethyl)phenyl]methanamine)

• Product Name: [3-Chloro-2-(difluoromethyl)phenyl]methanamine
• CAS No: 1785130-05-3
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• MDL: MFCD28523334
• CID: 5548201
• PubChem ID: 84663652
• Update Time: 2025-07-17

[3-Chloro-2-(difluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-chloro-2-(difluoromethyl)phenyl]methanamine
• 1785130-05-3
• EN300-19516437
• [3-Chloro-2-(difluoromethyl)phenyl]methanamine

• MDL： MFCD28523334
• Inchi： 1S/C8H8ClF2N/c9-6-3-1-2-5(4-12)7(6)8(10)11/h1-3,8H,4,12H2
• InChI Key： KYULKXBITZCGGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN)=C1C(F)F

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on [3-Chloro-2-(difluoromethyl)phenyl]methanamine

Professional Introduction to [3-Chloro-2-(difluoromethyl)phenyl]methanamine (CAS No. 1785130-05-3)

[3-Chloro-2-(difluoromethyl)phenyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1785130-05-3, features a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both chloro and difluoromethyl substituents in its aromatic ring system contributes to its distinct chemical properties, which are highly relevant in the development of novel therapeutic agents.

The molecular structure of [3-Chloro-2-(difluoromethyl)phenyl]methanamine consists of a benzene ring substituted with a chloro group at the 3-position and a difluoromethyl group at the 2-position. This arrangement imparts a high degree of electronic richness to the molecule, making it an attractive scaffold for further functionalization. The chloro group, in particular, is known to enhance the lipophilicity of the compound, which is a critical factor in drug absorption and distribution within the body.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex organic molecules with tailored biological activities. [3-Chloro-2-(difluoromethyl)phenyl]methanamine exemplifies this trend, as it serves as a versatile intermediate in the synthesis of more intricate pharmacophores. The difluoromethyl group, while relatively small, plays a pivotal role in modulating the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of [3-Chloro-2-(difluoromethyl)phenyl]methanamine is its potential application in the development of anti-inflammatory and anticancer agents. Studies have demonstrated that compounds bearing similar structural motifs exhibit significant inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of [3-Chloro-2-(difluoromethyl)phenyl]methanamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination processes, are often employed to achieve high yields and purity. These methodologies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of how [3-Chloro-2-(difluoromethyl)phenyl]methanamine interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on proteins with high affinity, suggesting its potential as a lead compound for structure-based drug design. By leveraging computational tools, researchers can predict and optimize the pharmacokinetic properties of derivatives before conducting expensive wet-lab experiments.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of fluorinated aromatic compounds due to their favorable pharmacological profiles. [3-Chloro-2-(difluoromethyl)phenyl]methanamine fits well within this paradigm, as it combines the advantageous properties of both chloro and difluoromethyl substituents. These groups not only enhance binding interactions but also improve metabolic stability, which are crucial factors for drug efficacy and safety.

In conclusion, [3-Chloro-2-(difluoromethyl)phenyl]methanamine (CAS No. 1785130-05-3) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an invaluable tool for researchers striving to develop next-generation pharmaceuticals. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and development.